Cas no 26841-13-4 (1,3-Benzenedisulfonicacid, 1,3-bis(4-methylphenyl) ester)

• Product Name: 1,3-Benzenedisulfonicacid, 1,3-bis(4-methylphenyl) ester
• CAS No: 26841-13-4
• MF: C₂₀H₁₈O₆S₂
• MW: 418.483323574066
• CID: 262779
• PubChem ID: 257652
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 1,3-bis(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 1,3-bis(4-methylphenyl) ester
• bis(4-methylphenyl) benzene-1,3-disulfonate
• AC1L5X8K
• AC1Q6XZ4
• AG-K-10080
• AR-1I0352
• CTK4F8605
• NSC86035
• NSC-86035
• 26841-13-4
• 1,3-BIS(4-METHYLPHENYL) BENZENE-1,3-DISULFONATE
• AKOS021983189
• DTXSID70292839

• Inchi： 1S/C20H18O6S2/c1-15-6-10-17(11-7-15)25-27(21,22)19-4-3-5-20(14-19)28(23,24)26-18-12-8-16(2)9-13-18/h3-14H,1-2H3
• InChI Key： OZCZQBHRVXLKGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)OC1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 418.05400
• Monoisotopic Mass: 418.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 609.6°Cat760mmHg
• Flash Point: 322.5°C
• Refractive Index: 1.605
• PSA: 103.50000
• LogP: 6.00040